Cas no 1017464-16-2 (6-Bromo-2-chloroquinoline-3-methanol)

• Product Name: 6-Bromo-2-chloroquinoline-3-methanol
• CAS No: 1017464-16-2
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD09997953
• CID: 1130246
• PubChem ID: 329773594
• Update Time: 2025-09-27

6-Bromo-2-chloroquinoline-3-methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-chloroquinolin-3-yl)methanol
• AG-D-09139
• KB-247757
• CTK4A0190
• 6-Bromo-2-chloroquinoline-3-methanol
• OTAVA-BB 1085356
• OVEGPGLEVGCNGG-UHFFFAOYSA-N
• MFCD09997953
• 6-Bromo-2-chloroquinoline-3-methanol, AldrichCPR
• SCHEMBL1767710
• 3-Quinolinemethanol, 6-bromo-2-chloro-
• HS-5216
• DTXSID60640648
• SB71724
• DB-310089
• 1017464-16-2
• 6-Bromo-2-chloro-3-quinolinemethanol
• AT42138

• MDL： MFCD09997953
• Inchi： 1S/C10H7BrClNO/c11-8-1-2-9-6(4-8)3-7(5-14)10(12)13-9/h1-4,14H,5H2
• InChI Key： OVEGPGLEVGCNGG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC(CO)=C(N=2)Cl

Computed Properties

• Exact Mass: 270.94000
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.14300

6-Bromo-2-chloroquinoline-3-methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：